Cas no 123864-94-8 (Erucifoline N-oxide)

• Product Name: Erucifoline N-oxide
• CAS No: 123864-94-8
• MF: C₁₈H₂₃NO₇
• MW: 365.377725839615
• CID: 3034120
• PubChem ID: 132282054
• Update Time: 2025-08-05

Erucifoline N-oxide Chemical and Physical Properties

Names and Identifiers

• Erucifoline N-oxide
• Erucifoline A N-oxide
• ERUCIFOLINE N‐OXIDE
• Senecionan-11,16-dione, 12,13-epoxy-19-hydroxy-, 4-oxide
• Erucifoline n-OxideQ: What is Erucifoline n-Oxide Q: What is the CAS Number of Erucifoline n-Oxide
• FS-6763
• CHEBI:136463
• (5aR,8Z,9aS,10aR,13bR)-8-ethylidene-9a-(hydroxymethyl)-10a-methyl-3-oxo-2,4,5,5a,8,9,9a,10a,13,13b-decahydro-3H-3lambda(5)-oxireno[8,9][1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine-7,11-dione
• NS00066988
• Erucifolin N-oxide
• 123864-94-8
• (Z)-Erucifolin N-oxide
• (5R,7S,9Z,12R,18R)-9-ethylidene-7-(hydroxymethyl)-5-methyl-15-oxido-3,6,11-trioxa-15-azoniatetracyclo[10.5.1.05,7.015,18]octadec-1(17)-ene-4,10-dione
• (5R,7S,9Z,12R,18R)-9-ethylidene-7-(hydroxymethyl)-5-methyl-15-oxido-3,6,11-trioxa-15-azoniatetracyclo(10.5.1.05,7.015,18)octadec-1(17)-ene-4,10-dione
• (5aR,8Z,9aS,10aR,13bR)-8-ethylidene-9a-(hydroxymethyl)-10a-methyl-3-oxo-2,4,5,5a,8,9,9a,10a,13,13b-decahydro-3H-3lambda(5)-oxireno(8,9)(1,6)dioxacyclododecino(2,3,4-gh)pyrrolizine-7,11-dione

• Inchi： 1S/C18H23NO7/c1-3-11-8-18(10-20)17(2,26-18)16(22)24-9-12-4-6-19(23)7-5-13(14(12)19)25-15(11)21/h3-4,13-14,20H,5-10H2,1-2H3/b11-3-/t13-,14-,17+,18-,19?/m1/s1
• InChI Key： IJAULDQGSBFPPG-PWLBHZCXSA-N
• SMILES： C12COC(=O)[C@@]3(O[C@@]3(CO)C/C(=C/C)/C(=O)O[C@@]3([H])[C@@]1([N+]([O-])(CC3)CC=2)[H])C

Computed Properties

• Exact Mass: 365.14745207g/mol
• Monoisotopic Mass: 365.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 103Ų

Erucifoline N-oxide Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Erucifoline N-oxide

Erucifoline N-Oxide: A Comprehensive Overview

Erucifoline N-Oxide, identified by the CAS number 123864-94-8, is a compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound belongs to the class of organic compounds known as oxides, and its structure and reactivity have been extensively studied in various fields, including chemistry, pharmacology, and materials science.

The chemical structure of Erucifoline N-Oxide is characterized by a nitrogen atom bonded to an oxygen atom, forming an N-O bond. This functional group imparts distinctive chemical properties to the compound, making it highly reactive under certain conditions. Recent studies have highlighted its role in catalytic processes, where it has been found to enhance reaction rates in the presence of specific catalysts.

In terms of biological activity, Erucifoline N-Oxide has shown promising results in preliminary experiments targeting enzyme inhibition and cellular signaling pathways. Researchers have reported that this compound exhibits selective inhibitory effects on certain kinases, which are critical in disease progression such as cancer and inflammatory disorders.

The synthesis of Erucifoline N-Oxide involves a multi-step process that typically begins with the oxidation of a corresponding amine derivative. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making it more accessible for large-scale production and subsequent applications.

One of the most exciting developments involving Erucifoline N-Oxide is its potential use in drug delivery systems. Scientists have explored its ability to act as a carrier for therapeutic agents, enhancing drug solubility and bioavailability. This innovation could revolutionize the way medications are administered, particularly for those with poor pharmacokinetic profiles.

In the field of materials science, Erucifoline N-Oxide has been investigated for its role in polymer synthesis and modification. Its ability to form stable bonds with polymer chains has led to the development of novel materials with enhanced mechanical properties and thermal stability.

The environmental impact of Erucifoline N-Oxide has also been a topic of interest among researchers. Studies have shown that it can degrade under specific environmental conditions, reducing its persistence in ecosystems. This finding is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, Erucifoline N-Oxide, with its CAS number 123864-94-8, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application techniques, position it as a key player in advancing scientific research and technological innovation.